Cas no 158983-53-0 (Octanamide,N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecenyl]-)

• Product Name: Octanamide,N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecenyl]-
• CAS No: 158983-53-0
• MF: C₂₆H₅₂NO₆P
• MW: 505.667949676514
• CID: 109074
• PubChem ID: 10864091
• Update Time: 2025-04-18

Octanamide,N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Octanamide,N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecenyl]-
• C-8 Ceramide-1-phosphate
• C8 CERAMIDE-1-PHOSPHATE
• D-ERYTHRO-SPHINGOSINE-1-PHOSPHATE,N-OCTANOYL
• N-OCTANOYLSPHINGOSINE-1-PHOSPHATE
• VSSNYUXSRXINIP-WRBRXSDHSA-N
• D-ERYTHRO-SPHINGOSINE-1-PHOSPHATE, N-OCTANOYL-
• [(E,2S,3R)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] dihydrogen phosphate
• N-octanoylsphing-4-enine 1-phosphate
• D-erythro-Ceramide C8 1-phosphate, >=93% (TLC), solid
• SR-01000946567
• SCHEMBL14090319
• C8 CerP
• LMSP02050012
• N-(octanoyl)-sphing-4-enine-1-phosphate
• SR-01000946567-1
• D-erythro-Ceramide C8 1-phosphate
• HMS3649E17
• CerP(d18:1/8:0)
• N-octanoylsphingosine 1-phosphate
• (2s,3r,4e)-3-Hydroxy-2-(Octanoylamino)octadec-4-En-1-Yl Dihydrogen Phosphate
• 158983-53-0
• Q27158762
• Octanamide, N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-
• CHEBI:85881
• (2S,3r,4e)-3-hydroxy-2-(octanoylamino)-4-octadecen-1-yl dihydrogen phosphate
• DB-222818

• Inchi： 1S/C26H52NO6P/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(28)24(23-33-34(30,31)32)27-26(29)22-20-17-8-6-4-2/h19,21,24-25,28H,3-18,20,22-23H2,1-2H3,(H,27,29)(H2,30,31,32)/b21-19+/t24-,25+/m0/s1
• InChI Key： VSSNYUXSRXINIP-WRBRXSDHSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCC)=O

Computed Properties

• Exact Mass: 365.19700
• Monoisotopic Mass: 505.35322538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 125.90000
• LogP: 3.04910

Octanamide,N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecenyl]- Security Information

• HazardClass：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids